(Z)-N-[2-(Benzenesulfinyl)ethyl]-2-cyano-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (Z)-N-[2-(benzenesulfinyl)ethyl]-2-cyano-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C16H14N2O3S/c17-12-13(11-14-5-4-9-21-14)16(19)18-8-10-22(20)15-6-2-1-3-7-15/h1-7,9,11H,8,10H2,(H,18,19)/b13-11-
• InChI Key: YBWLUMGMOKCGDW-QBFSEMIESA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)CCNC(=O)C(=CC2=CC=CO2)C#N
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)CCNC(=O)/C(=C\C2=CC=CO2)/C#N
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

“(Z)-N-[2-(Benzenesulfinyl)ethyl]-2-cyano-3-(furan-2-yl)prop-2-enamide” is a complex organic compound. The (Z) notation indicates that the highest priority groups on either side of the double bond are on the same side. The compound contains a benzene ring (benzenesulfinyl), a furan ring (furan-2-yl), a nitrile group (cyano), and an amide group (prop-2-enamide).

Molecular Structure Analysis

The compound contains several functional groups, including a benzenesulfinyl group, a cyano group, a furan ring, and an amide group. The presence of these groups would significantly influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid, and the amide group could participate in condensation reactions. The benzene and furan rings might also undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

Tyrosinase Inhibition and Melanogenesis

• EN300-26591807 has been investigated for its tyrosinase inhibitory activity. Tyrosinase is a key enzyme involved in melanin production. Compound 8, which bears a 2,4-dihydroxy group, exhibited potent inhibitory activity against tyrosinase. It showed IC₅₀ values of 0.0433 µM and 0.28 µM for monophenolase and diphenolase substrates, respectively. The compound follows mixed inhibition kinetics and binds to both catalytic and allosteric sites of tyrosinase. .

Polymer Precursor

• EN300-26591807 contains a furan ring, which makes it an intriguing building block for polymers. Specifically, 2,5-furandicarboxylic acid (FDCA) derived from furan-based materials has gained attention. FDCA is versatile and used in various polymer applications. .

Photoinduced Behaviors

• EN300-26591807 derivatives, such as 2-(benzimidazol-2-yl)-3-hydroxychromone (BI3HC), exhibit solvent-polarity-dependent photoinduced behaviors. Understanding these behaviors is crucial for applications in optoelectronic devices and sensors. .

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to discuss the mechanism of action for this compound. If it’s a drug or a catalyst, its mechanism of action would depend on the specific process or reaction it’s involved in.